Cas no 1896142-84-9 (3-4-chloro-2-(trifluoromethyl)phenyl-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-4-chloro-2-(trifluoromethyl)phenyl-1-methyl-1H-pyrazol-5-amine
• CAS No: 1896142-84-9
• MF: C₁₁H₉ClF₃N₃
• MW: 275.657471418381
• CID: 5758134
• PubChem ID: 115111999
• Update Time: 2025-05-23

3-4-chloro-2-(trifluoromethyl)phenyl-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1945733
• 1896142-84-9
• 3-[4-chloro-2-(trifluoromethyl)phenyl]-1-methyl-1H-pyrazol-5-amine
• 3-4-chloro-2-(trifluoromethyl)phenyl-1-methyl-1H-pyrazol-5-amine

• Inchi： 1S/C11H9ClF3N3/c1-18-10(16)5-9(17-18)7-3-2-6(12)4-8(7)11(13,14)15/h2-5H,16H2,1H3
• InChI Key： XCFOQDKQHVNXLY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 275.0437095g/mol
• Monoisotopic Mass: 275.0437095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-4-chloro-2-(trifluoromethyl)phenyl-1-methyl-1H-pyrazol-5-amine

3-4-Chloro-2-(trifluoromethyl)phenyl-1-methyl-1H-pyrazol-5-amine (CAS No. 1896142-84-9): An Emerging Compound in Medicinal Chemistry

3-4-Chloro-2-(trifluoromethyl)phenyl-1-methyl-1H-pyrazol-5-amine (CAS No. 1896142-84-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its chloro and trifluoromethyl substituents, as well as its pyrazole core, exhibits a combination of properties that make it a promising candidate for various pharmaceutical developments.

The pyrazole ring is a well-known motif in medicinal chemistry, often found in compounds with diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The presence of the chloro and trifluoromethyl groups further enhances the compound's stability and lipophilicity, which are crucial for optimizing its pharmacokinetic and pharmacodynamic profiles.

Recent studies have explored the potential of 3-4-chloro-2-(trifluoromethyl)phenyl-1-methyl-1H-pyrazol-5-amine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, where this compound has shown promising results in preclinical models. Research has demonstrated that it can modulate specific receptors and signaling pathways involved in neuroprotection and neuroregeneration.

In addition to its potential in neurodegenerative diseases, 3-4-chloro-2-(trifluoromethyl)phenyl-1-methyl-1H-pyrazol-5-amine has also been investigated for its anti-inflammatory properties. Studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for treating inflammatory conditions such as arthritis and asthma.

The structural versatility of 3-4-chloro-2-(trifluoromethyl)phenyl-1-methyl-1H-pyrazol-5-amine allows for the synthesis of various derivatives, which can be tailored to optimize specific biological activities. This flexibility is particularly valuable in drug discovery and development, where fine-tuning the chemical structure can significantly enhance the efficacy and safety of a compound.

From a synthetic perspective, the preparation of 3-4-chloro-2-(trifluoromethyl)phenyl-1-methyl-1H-pyrazol-5-amine involves several well-established chemical reactions. The synthesis typically starts with the formation of the pyrazole ring through a cyclocondensation reaction, followed by functional group modifications to introduce the chloro and trifluoromethyl substituents. Recent advancements in synthetic methodologies have made this process more efficient and scalable, facilitating the production of larger quantities for preclinical and clinical studies.

The safety profile of 3-4-chloro-2-(trifluoromethyl)phenyl-1-methyl-1H-pyrazol-5-amine is another critical aspect that has been extensively evaluated. Preclinical toxicology studies have indicated that this compound exhibits a favorable safety margin, with no significant adverse effects observed at therapeutic doses. These findings support its potential for further development as a therapeutic agent.

In conclusion, 3-4-chloro-2-(trifluoromethyl)phenyl-1-methyl-1H-pyrazol-5-amine (CAS No. 1896142-84-9) represents an exciting advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for various therapeutic applications. Ongoing research continues to explore its full potential, paving the way for new treatments in neurodegenerative diseases, inflammation, and other medical conditions.